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Compound Name: UNC3866

Cat. No.: B15583441

Executive Summary: This document provides a comprehensive technical overview of the
China-nexus cyber espionage group UNC3886, based on extensive research conducted by
Mandiant. UNC3886 is a sophisticated and evasive threat actor known for its focus on long-
term intelligence gathering from high-value targets.[1] The group demonstrates a deep
understanding of network and virtualization technologies, often exploiting zero-day
vulnerabilities to maintain persistent, low-profile access to victim environments.[2][3][4] Key
targets include organizations in the defense, technology, telecommunications, government, and
energy sectors across North America, Asia, and Europe.[2][5][6]

This guide details UNC3886's tactics, techniques, and procedures (TTPs), analyzes its custom
malware ecosystem, outlines investigative methodologies, and presents logical diagrams of its
attack flows. The actor's modus operandi involves targeting devices that typically lack robust
security monitoring, such as network appliances and hypervisors, allowing them to operate
undetected for extended periods.[1][3]

Target Profile and Strategic Objectives

UNC3886's operations are consistent with state-sponsored espionage, prioritizing long-term
intelligence collection over financial gain or disruptive attacks.[1] The group's target selection
highlights a strategic interest in sensitive sectors critical to national security and technological
development.

Table 1: UNC3886 Target Demographics
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Category Details

Defense Industrial Base (DIB), Technology,
Primary Industries Telecommunications, Government, Aerospace,
Energy, and Utilities.[3][5][6][7]

United States, Asia (including Southeast Asia),

Geographic Focus
and Europe.[2][5][6]

) Network Edge Devices, Virtualization Platforms,
Targeted Technologies )
and associated management servers.[3][7][8]

o Long-term, persistent access for surreptitious
Core Objective o _
data exfiltration and espionage.[1][7]

Tactics, Techniques, and Procedures (TTPs)

UNC3886 employs a multi-layered strategy characterized by stealth, persistence, and a deep
knowledge of target systems.

Initial Access

The group's primary initial access vector is the exploitation of zero-day and n-day vulnerabilities
in internet-facing devices.[3][4][7]

» Zero-Day Exploitation: UNC3886 has a track record of exploiting undisclosed vulnerabilities
to gain an initial foothold.[4] Mandiant discovered that the group exploited CVE-2023-34048,
a vulnerability in VMware vCenter, as far back as late 2021, nearly two years before it was
publicly disclosed and patched.[4]

o Exploitation of Known Vulnerabilities: The actor targets known but unpatched vulnerabilities
in network and security appliances from vendors like Fortinet, VMware, and Juniper.[5][7][9]

o Credential Access: In some cases, initial access was gained using legitimate credentials to
access terminal servers that managed network devices.[8][10]

Table 2: Key Vulnerabilities Exploited by UNC3886
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CVEID

Vendor

Product

Vulnerability Type

CVE-2023-34048

VMware

vCenter Server

Out-of-bounds write,
leading to remote
command execution.
[41[9][11]

CVE-2023-20867

VMware

Tools

Authentication
bypass, enabling
privileged command
execution on guest
VMs.[3][5][9]

CVE-2022-41328

Fortinet

FortiOS

Path traversal,
allowing attackers to

overwrite system files.

[B1051071€]

CVE-2022-22948

VMware

vCenter Server

Unspecified
vulnerability leveraged
in attacks.[5][9]

CVE-2025-21590

Juniper

Junos OS

A specific process
injection technique
used to bypass the
Veriexec security
feature.[2][12]

Persistence and Defense Evasion

UNC3886 establishes multiple layers of persistence to ensure long-term access, even if one

layer is detected and removed.[5][11]

o Hypervisor-Level Persistence: The actor deploys malicious vSphere Installation Bundles

(VIBs) to install backdoors directly onto ESXi hypervisors.[3][13] This provides a powerful

persistence mechanism that is difficult to detect with traditional security tools.[13]

o Network Device Compromise: The group compromises routers and firewalls, deploying

custom malware that can survive system reboots and firmware upgrades.[8][10]
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Living-off-the-Land: UNC3886 leverages legitimate credentials and system tools to move
laterally, blending in with normal administrative activity.[5][8]

Log Evasion: The actor actively clears and modifies logs and disables file system verification
on startup to hide its tracks.[3] An embedded script in their malware for Juniper routers was
designed specifically to disable logging mechanisms.[8]

Bypassing Security Features: On Juniper routers, UNC3886 bypassed the veriexec
subsystem—a kernel-based file integrity monitor—by injecting malicious code into the
memory of a legitimate process.[8][10][12]

Command and Control (C2)

To evade detection, UNC3886 uses legitimate third-party services for its C2 communications.

Use of Trusted Services: The MOPSLED and RIFLESPINE backdoors leverage services like
GitHub and Google Drive.[5][9] MOPSLED.LINUX, for instance, communicates with a dead-
drop URL to retrieve the address of its actual C2 server.[11]

Custom Protocols: The group uses non-traditional protocols, such as VMware's Virtual
Machine Communication Interface (VMCI) sockets, for C2.[3][11] This allows for direct
communication between a compromised hypervisor and its guest VMs, or between two guest
VMs, bypassing network-level monitoring.[3][11]

Credential Harvesting

A primary objective post-compromise is the collection of valid credentials to facilitate lateral
movement.

o TACACS+ Sniffing: The custom malware LOOKOVER is a sniffer designed to process and
decrypt TACACS+ authentication packets, writing the captured credentials to a file.[5][9]

o SSH Backdoors: UNC3886 deploys backdoored SSH clients and leverages the Medusa
rootkit to set up custom SSH servers for harvesting user credentials from successful
authentications.[5]

Malware and Tooling Analysis
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UNC3886 utilizes a combination of publicly available rootkits and a sophisticated ecosystem of
custom malware.

Table 3: UNC3886 Malware and Tooling
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Name

Type

Platform

Key Capabilities

MOPSLED

Backdoor

Linux, Windows

Modular, shellcode-
based. Retrieves
plugins from C2. Uses
custom ChaCha20
encryption.[11]
Communicates via
GitHub for C2.[5]

RIFLESPINE

Backdoor

Cross-platform

Uses Google Drive for
file transfer and

command execution.

[5]

VIRTUALPITA/
VIRTUALPIE

Backdoor

VMware ESXi

Deployed via
malicious VIBs.
Establishes listeners,
facilitates file transfer,
and executes
commands between
hypervisor and guest
VMs.[3][13]

VIRTUALSHINE

Backdoor

VMware ESXi

Leverages VMCI
sockets to provide a
bash shell, enabling
host-to-guest or
guest-to-guest
communication.[5][9]
[11]

LOOKOVER

Credential Sniffer

Linux

Written in C, it
processes and
decrypts TACACS+
authentication packets

to steal credentials.[5]

[9]
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Publicly available tool
used to hide files,
processes, and
REPTILE Rootkit Linux o
network activity,
providing a hidden

backdoor.[5][7]

Publicly available tool
used to log user
) ) credentials and
Medusa Rootkit Linux
executed commands
from local or remote

authentications.[5]

Six customized
variants of the open-
source backdoor

TINYSHELL Variants Backdoor Juniper Junos OS providing
active/passive C2 and
log disabling features.
[8][10][12]

Investigative Methodologies and Attack Flows

Mandiant's research involved deep forensic analysis of compromised systems, which often lack
EDR agents. The following protocols and logical flows were derived from their findings.

Protocol for Investigating vCenter Compromise

Mandiant identified a key indicator of initial access through the exploitation of CVE-2023-
34048.

o Examine Service Crash Logs: On the vCenter appliance, inspect the log file at
Ivar/log/vMonCoredumper.log.

 Identify Target Service Crash: Look for log entries indicating that the vmdird service has
crashed. Mandiant observed these crashes occurred minutes before attacker backdoors
were deployed.[4]

© 2025 BenchChem. All rights reserved. 7/16 Tech Support


https://thehackernews.com/2024/06/chinese-cyber-espionage-group-exploits.html?m=1
https://www.trendmicro.com/en_us/research/25/g/revisiting-unc3886-tactics-to-defend-against-present-risk.html
https://thehackernews.com/2024/06/chinese-cyber-espionage-group-exploits.html?m=1
https://industrialcyber.co/critical-infrastructure/mandiant-uncovers-custom-backdoors-on-juniper-junos-os-routers-linked-to-chinese-espionage-group-unc3886mandiant-uncovers-custom-backdoors-on-juniper-junos-os-routers-linked-to-chinese-espionage-grou/
https://www.computerweekly.com/news/366620812/Chinese-espionage-group-UNC3886-targets-Juniper-routers
https://securitybrief.asia/story/mandiant-uncovers-unc3886-cyber-attack-on-juniper-routers
https://cloud.google.com/blog/topics/threat-intelligence/chinese-vmware-exploitation-since-2021/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Correlate Timestamps: Align the timestamps of the service crash with the creation or
modification times of known malicious files or backdoors on the system.

e Analyze Core Dumps: If available, analyze the core dump file of the vmdird process.
Mandiant noted that the actor often removed these files to cover their tracks.[4] The
presence of a crash log without a corresponding core dump is a strong indicator of this
activity.

Logical Flow: Multi-Layer Persistence and Lateral
Movement

The following diagram illustrates UNC3886's typical attack path, from initial compromise of a
network device to establishing persistence within the virtualized environment.
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Caption: High-level attack flow of UNC3886 operations.
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Protocol for Analyzing Hypervisor Persistence

Mandiant's discovery of hypervisor-level malware involved a novel persistence technique.
e Access ESXi Host: Gain administrative access to the suspect ESXi hypervisor.

e Analyze Boot Profile: Examine the boot profile and the list of installed vSphere Installation
Bundles (VIBs).

« |dentify Malicious VIBs: Look for VIBs that are not part of the standard ESXi installation or
signed by VMware. The actor used these to install backdoors like VIRTUALPITA and
VIRTUALPIE.[13]

 Inspect VIB Contents: Extract and reverse engineer the contents of the suspicious VIB to
understand its payload and functionality. The malware established listeners and enabled
command execution and file transfer between the host and guest VMs.[13]

Logical Flow: C2 Communication via Trusted Services

This diagram shows how UNC3886 uses legitimate online services as a dead-drop resolver to
obfuscate its C2 infrastructure.
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Caption: C2 obfuscation using trusted third-party services.
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Logical Flow: Juniper Veriexec Bypass

This diagram details the steps UNC3886 took to bypass a key security feature on Juniper
routers.
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Caption: Process for bypassing Juniper's Veriexec feature.
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Conclusion and Recommendations

UNC3886 represents a significant threat due to its advanced capabilities, stealth, and focus on
high-value targets. The group's ability to exploit zero-day vulnerabilities and operate in
environments lacking EDR coverage underscores the need for a defense-in-depth security
posture.

Mandiant recommends the following mitigation strategies:

» Timely Patching: Organizations should prioritize patching for network edge devices,
hypervisors, and management consoles.[8][11]

« Enhanced Monitoring: Implement robust security monitoring and logging for devices and
platforms that do not support traditional EDR agents.[8] This includes analyzing hypervisor
logs, network traffic, and VIB installations.

» Network Segmentation: Segment networks to prevent lateral movement from perimeter
devices to critical internal systems like vCenter servers.

o Credential Security: Enforce strong access controls and monitor for anomalous
authentication patterns, especially for administrative accounts and services like TACACS+.

e Threat Hunting: Proactively hunt for TTPs associated with UNC3886, such as unusual
service crashes, the presence of unknown VIBs, and C2 traffic to legitimate online services.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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